Cas no 1042818-90-5 (N-(cyanomethyl)-2-{[5-(N-cyclopropylacetamido)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-phenylacetamide)

• Product Name: N-(cyanomethyl)-2-{[5-(N-cyclopropylacetamido)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-phenylacetamide
• CAS No: 1042818-90-5
• MF: C₁₇H₁₇N₅O₂S₂
• MW: 387.47918009758
• CID: 5903228
• PubChem ID: 30389213
• Update Time: 2025-05-21

N-(cyanomethyl)-2-{[5-(N-cyclopropylacetamido)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 1042818-90-5
• N-(cyanomethyl)-2-{[5-(N-cyclopropylacetamido)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-phenylacetamide
• EN300-26681225
• Z242715430
• 2-[[5-[acetyl(cyclopropyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(cyanomethyl)-N-phenylacetamide
• AKOS033907640

• Inchi： 1S/C17H17N5O2S2/c1-12(23)22(14-7-8-14)16-19-20-17(26-16)25-11-15(24)21(10-9-18)13-5-3-2-4-6-13/h2-6,14H,7-8,10-11H2,1H3
• InChI Key： ZLWXMGUUJSYJHV-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1N(C(C)=O)C1CC1)SCC(N(CC#N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 387.08236715g/mol
• Monoisotopic Mass: 387.08236715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 144Ų

Additional information on N-(cyanomethyl)-2-{[5-(N-cyclopropylacetamido)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-phenylacetamide

N-(cyanomethyl)-2-{[5-(N-cyclopropylacetamido)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-phenylacetamide: A Comprehensive Overview

The compound N-(cyanomethyl)-2-{[5-(N-cyclopropylacetamido)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-phenylacetamide, with CAS No. 1042818-90-5, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a thiadiazole ring system, a sulfanyl group, and a combination of acylamide functionalities. These structural elements contribute to its potential biological activity and make it a promising candidate for various therapeutic applications.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. The use of microwave-assisted synthesis and continuous-flow reactors has further streamlined the production process, making it more accessible for large-scale studies.

From a pharmacological perspective, this compound has been extensively studied for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit key inflammatory pathways, such as the NF-kB signaling cascade and the production of pro-inflammatory cytokines like TNF-alpha and IL-6. These findings suggest that the compound could be a valuable addition to the arsenal of anti-inflammatory drugs currently available.

In addition to its anti-inflammatory properties, this compound has also shown promise in the treatment of neurodegenerative diseases. Recent research has highlighted its ability to modulate the activity of specific neurotransmitter receptors, which could be beneficial in managing conditions such as Alzheimer's disease and Parkinson's disease. The presence of the cyclopropyl group in the molecule is believed to play a critical role in enhancing its bioavailability and brain penetration.

The structural versatility of this compound also makes it an attractive candidate for use in targeted drug delivery systems. The incorporation of biodegradable polymers and nanoparticles has been explored to enhance its stability and reduce systemic toxicity. These innovations are expected to significantly improve its therapeutic index and pave the way for clinical trials in the near future.

From an analytical standpoint, the characterization of this compound has been achieved through advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and X-ray crystallography. These methods have provided valuable insights into its molecular geometry, stereochemistry, and conformational flexibility. Such detailed structural information is crucial for understanding its interaction with biological targets and optimizing its pharmacokinetic properties.

In conclusion, N-(cyanomethyl)-2-{[5-(N-cyclopropylacetamido)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-phenylacetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a strong candidate for addressing unmet medical needs across various therapeutic areas. As research continues to uncover new applications and optimize its properties, this compound holds immense potential for transforming the landscape of modern medicine.